N-(1,2,3,5,6,7,8,8a-octahydroindolizin-1-yl)-4-chloro-1H-pyrrole-2-carboxamide

• IUPAC Name: N-(1,2,3,5,6,7,8,8a-octahydroindolizin-1-yl)-4-chloro-1H-pyrrole-2-carboxamide
• InChI: InChI=1S/C13H18ClN3O/c14-9-7-11(15-8-9)13(18)16-10-4-6-17-5-2-1-3-12(10)17/h7-8,10,12,15H,1-6H2,(H,16,18)
• InChI Key: MPHFZYMFHAJBEQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN2CCC(C2C1)NC(=O)C3=CC(=CN3)Cl
• Molecular Formula: C13H18ClN3O
• Molecular Weight: 267.75 g/mol

Description

N-(1,2,3,5,6,7,8,8a-octahydroindolizin-1-yl)-4-chloro-1H-pyrrole-2-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is a novel compound that has been synthesized through a unique method and has shown promising results in various studies.

Mechanism of Action

The mechanism of action of N-(1,2,3,5,6,7,8,8a-octahydroindolizin-1-yl)-4-chloro-1H-pyrrole-2-carboxamide involves the inhibition of specific enzymes and proteins that are involved in various disease pathways. It has been shown to inhibit the growth of cancer cells and reduce inflammation by targeting specific signaling pathways.
Biochemical and Physiological Effects:
N-(1,2,3,5,6,7,8,8a-octahydroindolizin-1-yl)-4-chloro-1H-pyrrole-2-carboxamide has been shown to have various biochemical and physiological effects. It has been shown to reduce the expression of specific genes that are involved in cancer progression and inflammation. It has also been shown to reduce oxidative stress and improve mitochondrial function.

Advantages and Limitations for Lab Experiments

The advantages of using N-(1,2,3,5,6,7,8,8a-octahydroindolizin-1-yl)-4-chloro-1H-pyrrole-2-carboxamide in lab experiments include its high potency and specificity towards specific targets. It is also relatively easy to synthesize and purify. However, its limitations include its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the use of N-(1,2,3,5,6,7,8,8a-octahydroindolizin-1-yl)-4-chloro-1H-pyrrole-2-carboxamide in scientific research. These include further studies on its potential therapeutic applications in various diseases, the development of more efficient synthesis methods, and the exploration of its potential use in combination therapies. Additionally, further studies on its mechanism of action and its effects on specific signaling pathways could provide valuable insights into its potential therapeutic applications.

Synthesis Methods

The synthesis method for N-(1,2,3,5,6,7,8,8a-octahydroindolizin-1-yl)-4-chloro-1H-pyrrole-2-carboxamide involves the reaction of 4-chloro-1H-pyrrole-2-carboxylic acid with an amine derivative of octahydroindolizine. The reaction is carried out under specific conditions, and the resulting compound is purified through various techniques such as column chromatography and recrystallization.

Scientific Research Applications

N-(1,2,3,5,6,7,8,8a-octahydroindolizin-1-yl)-4-chloro-1H-pyrrole-2-carboxamide has been extensively studied for its potential therapeutic applications. It has shown promising results in the treatment of various diseases such as cancer, inflammation, and neurological disorders. It has also been studied for its antibacterial and antifungal properties.